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Compound of Interest

Compound Name: 3-(4-Bromophenyl)isoxazole

Cat. No.: B083904

Essential Safety and Handling Guide for 3-(4-
Bromophenyl)isoxazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(4-Bromophenyl)isoxazole (CAS No. 13484-04-3). Given its classification as an acute oral
toxicant, adherence to stringent safety protocols is imperative to ensure personnel safety and
environmental protection in all research and development activities.

Hazard Identification and Safety Summary

3-(4-Bromophenyl)isoxazole is classified as acutely toxic if swallowed.[1] The primary routes
of exposure are ingestion and inhalation of the powder.[2] The following table summarizes the
key safety information:
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Identifier

Value

GHS Pictogram

Skull and crossbones (GHS06)

Signal Word

Danger

Hazard Statement

H301: Toxic if swallowed

Precautionary Statement

P301 + P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects
Form Powder
Melting Point 99-104 °C

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first and most critical line of

defense against exposure. The following PPE is mandatory when handling 3-(4-

Bromophenyl)isoxazole:
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles are
required at all times.[3] A face
shield must be worn when

there is a risk of splashing.[3]

[4]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[3][4] Always
inspect gloves for integrity
before use and dispose of
contaminated gloves

immediately.[3][4]

Body Protection

Laboratory Coat

A full-length, buttoned lab coat
is mandatory to protect skin

and clothing.[3]

Respiratory Protection

N95 Dust Mask or Respirator

Use in a well-ventilated area or
a chemical fume hood.[3] A
NIOSH-approved N95 dust
mask or higher-level respirator
is necessary when handling
the powder outside of a fume
hood.

Foot Protection

Closed-Toe Shoes

Shoes that fully cover the feet

are required.[3]

Operational Plan: Step-by-Step Handling and

Disposal

Adherence to a strict operational plan is crucial to minimize risk and ensure a safe laboratory

environment.

1. Engineering Controls:
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Ventilation: All work with 3-(4-Bromophenyl)isoxazole, including weighing and solution
preparation, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[3][4]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.[4]

. Handling Procedures:
Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5] Do not breathe dust.

Weighing: If weighing the solid compound, do so within the fume hood. Use a tared weigh
boat to minimize contamination of the balance.

Solution Preparation: When preparing solutions, slowly add the solid 3-(4-
Bromophenyl)isoxazole to the solvent to prevent splashing.[3]

. Storage:

Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated place.[5]
Recommended storage temperature is 2-8 °C.[5][6]

Store away from incompatible materials.

. Spill Response:
Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not
use combustible materials like paper towels.[4]

Collect: Carefully sweep or scoop up the spilled material and place it in a labeled, sealed
container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
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5. Disposal Plan:

o Waste Characterization: All waste containing 3-(4-Bromophenyl)isoxazole must be treated
as hazardous waste.

o Waste Segregation: Segregate halogenated organic waste from other waste streams.[2]
o Containerization: Collect waste in a designated, properly labeled, and sealed container.

e Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of
chemical waste.[3] Do not pour any waste containing this compound down the drain.[3]

o Pickup: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office.

Experimental Workflow and Logic Diagrams

To further clarify the procedural steps for safe handling and disposal, the following diagrams
have been generated.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b083904?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Misc/Safety
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation
(Don PPE, Prepare Workspace in Fume Hood)

:

Weighing
(In Fume Hood, Use Tared Weigh Boat)

:

Solution Preparation
(Add Solid to Solvent Slowly)

:

Experimentation
(Maintain Engineering Controls)

:

Decontamination
(Clean Glassware and Workspace)

Waste Disposal

(Segregate and Label Hazardous Waste)

End of Process
(Doff PPE, Wash Hands)

Click to download full resolution via product page

Caption: Experimental Workflow for Safe Handling of 3-(4-Bromophenyl)isoxazole.
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Caption: Logical Relationship for Waste Disposal of 3-(4-Bromophenyl)isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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